Cas no 1795427-60-9 (5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 1795427-60-9
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 4614527
• PubChem ID: 86811709
• Update Time: 2025-10-05

5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

• Inchi： 1S/C11H14BrN.ClH/c1-2-9-6-10-8(7-13-9)4-3-5-11(10)12;/h3-5,9,13H,2,6-7H2,1H3;1H
• InChI Key： JECLUCYJLCJCNO-UHFFFAOYSA-N
• SMILES： C1C2=C(C(Br)=CC=C2)CC(CC)N1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

Comprehensive Analysis of 5-Bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS 1795427-60-9): Properties, Applications, and Research Insights

The compound 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS 1795427-60-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This tetrahydroisoquinoline derivative is characterized by the presence of a bromine substituent at the 5-position and an ethyl group at the 3-position, which contribute to its distinct physicochemical properties. Researchers have shown growing interest in this compound as a building block for the synthesis of more complex molecules with potential biological activities.

In the context of current scientific trends, 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride aligns with several hot topics in medicinal chemistry. The tetrahydroisoquinoline scaffold is known to be a privileged structure in drug discovery, frequently appearing in compounds with diverse pharmacological profiles. This has led to increased searches for "tetrahydroisoquinoline derivatives in drug discovery" and "brominated heterocycles synthesis" across scientific databases. The bromine atom in this particular compound offers opportunities for further functionalization through cross-coupling reactions, making it valuable for researchers exploring "palladium-catalyzed reactions" or "C-C bond formation" strategies.

The physicochemical properties of 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS 1795427-60-9) have been the subject of several studies. As a hydrochloride salt, it typically exhibits good solubility in polar solvents, which is advantageous for various synthetic applications. The compound's molecular weight, melting point, and spectral characteristics (including NMR data and mass spectrometry profiles) are frequently requested by researchers working with this material. These parameters are crucial for quality control and compound identification in both academic and industrial settings.

From a synthetic chemistry perspective, this compound serves as an important intermediate in the preparation of more complex nitrogen-containing heterocycles. Recent publications have highlighted its utility in constructing polycyclic frameworks that are relevant to the development of new therapeutic agents. The presence of both the bromine atom and the basic nitrogen in the structure allows for diverse chemical transformations, addressing the growing demand for "versatile synthetic intermediates" in modern organic chemistry.

In pharmaceutical research, the structural motif present in 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been associated with various biological activities. While the specific applications of this exact compound are still under investigation, related tetrahydroisoquinoline derivatives have shown promise in several therapeutic areas. This connection has led to increased searches for "bioactive tetrahydroisoquinolines" and "structure-activity relationships of brominated compounds" in scientific literature databases.

The stability and storage conditions of 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS 1795427-60-9) are frequently discussed topics among researchers. Proper handling typically requires protection from moisture and storage at controlled temperatures, considerations that align with general best practices for nitrogen-containing compounds. These practical aspects are particularly important for laboratories focusing on "compound storage optimization" and "reagent stability in organic synthesis".

Analytical characterization of this compound typically involves a combination of techniques including HPLC analysis, elemental analysis, and spectroscopic methods. The purity specifications for 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride are crucial for its applications in synthetic chemistry, with many researchers specifically seeking information about "HPLC purity standards" and "analytical methods for heterocyclic compounds". These quality control aspects are essential for reproducible results in both research and potential scale-up processes.

Recent advances in synthetic methodology have opened new possibilities for utilizing 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride in diverse chemical transformations. The compound's reactivity profile makes it suitable for applications in emerging areas such as "click chemistry" and "diversity-oriented synthesis", topics that have seen increased interest in the past five years. Its potential participation in multicomponent reactions is another aspect that aligns with current trends toward more efficient synthetic strategies.

From a regulatory perspective, while 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is not classified as hazardous under standard safety guidelines, proper laboratory practices should always be followed when handling this or any chemical substance. This includes using appropriate personal protective equipment and working in well-ventilated areas, considerations that are part of the broader discussion about "safe chemical handling practices" in research environments.

The commercial availability of 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS 1795427-60-9) has improved in recent years, reflecting the growing demand for this compound. Suppliers typically provide detailed technical data sheets that include information about purity, solubility, and recommended storage conditions. Researchers often search for "reliable chemical suppliers" and "bulk purchase options" when sourcing this material for their projects.

Looking toward future applications, the versatility of 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride suggests it will continue to play an important role in chemical research. Its potential uses in developing novel catalysts, ligands, or as a precursor for functional materials are areas that warrant further investigation. These directions align with current interests in "smart materials development" and "sustainable chemistry approaches", making this compound relevant to multiple cutting-edge research fields.

In summary, 5-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS 1795427-60-9) represents an important building block in modern organic synthesis with potential applications across multiple scientific disciplines. Its unique structural features, combined with the growing understanding of tetrahydroisoquinoline chemistry, position this compound as a valuable tool for researchers exploring new chemical space and developing innovative solutions to complex scientific challenges.